molecular formula C16H27Cl2N3O B15343080 (5-methyl-2-propan-2-ylcyclohexyl)-(pyridin-1-ium-4-carbonylamino)azanium;dichloride CAS No. 15407-85-9

(5-methyl-2-propan-2-ylcyclohexyl)-(pyridin-1-ium-4-carbonylamino)azanium;dichloride

Cat. No.: B15343080
CAS No.: 15407-85-9
M. Wt: 348.3 g/mol
InChI Key: ZVIYOXPTMJSTQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “(5-methyl-2-propan-2-ylcyclohexyl)-(pyridin-1-ium-4-carbonylamino)azanium;dichloride” is a quaternary ammonium salt characterized by a cyclohexyl backbone substituted with methyl and isopropyl groups, linked to a pyridinium moiety via a carbonylamino bridge. The dichloride counterions balance the positive charge on the azanium (NH₃⁺) and pyridinium (C₅H₅NH⁺) groups.

Properties

CAS No.

15407-85-9

Molecular Formula

C16H27Cl2N3O

Molecular Weight

348.3 g/mol

IUPAC Name

(5-methyl-2-propan-2-ylcyclohexyl)-(pyridin-1-ium-4-carbonylamino)azanium;dichloride

InChI

InChI=1S/C16H25N3O.2ClH/c1-11(2)14-5-4-12(3)10-15(14)18-19-16(20)13-6-8-17-9-7-13;;/h6-9,11-12,14-15,18H,4-5,10H2,1-3H3,(H,19,20);2*1H

InChI Key

ZVIYOXPTMJSTQA-UHFFFAOYSA-N

Canonical SMILES

CC1CCC(C(C1)[NH2+]NC(=O)C2=CC=[NH+]C=C2)C(C)C.[Cl-].[Cl-]

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

2.1.1. 2-(3,4-Dimethoxyphenyl)ethylazanium chloride dihydrate ()
  • Molecular Formula : C₂₄H₃₅N₂O₅⁺·Cl⁻·2H₂O
  • Key Features: Two dimethoxyphenyl ethyl groups attached to a carbamoylpropyl chain. Azanium center with chloride counterions and two water molecules. Crystallizes in monoclinic P2₁/c space group with a = 21.977 Å, b = 12.2295 Å, c = 10.2217 Å .
  • Comparison :
    • Unlike the target compound, this analogue lacks a pyridinium ring and cyclohexyl backbone, but shares the azanium-chloride salt framework.
    • The dimethoxyphenyl groups enhance aromatic π-π interactions, whereas the target’s cyclohexyl group may confer greater lipophilicity.
2.1.2. (2Z)-2-(Substitutedbenzylidene)-3,5-dihydro-7-(5-methylfuran-2-yl)-3,5-dioxo-2H-thiazolo[3,2-a]pyrimidine-6-carbonitrile derivatives ()
  • Example : Compound 11a (C₂₀H₁₀N₄O₃S)
    • Key Features :
  • Thiazolo-pyrimidine core with a 5-methylfuran substituent and benzylidene group.
  • Melting point: 243–246°C; IR bands at 3,436 cm⁻¹ (NH) and 2,219 cm⁻¹ (CN).
    • Comparison :
  • The target compound’s pyridinium and azanium groups contrast with the thiazolo-pyrimidine heterocycle in 11a.
  • Both compounds contain nitrile (CN) groups, but the target’s dichloride salt likely increases aqueous solubility compared to 11a’s neutral structure.

Physicochemical Properties

Property Target Compound (Inferred) [2-(3,4-Dimethoxyphenyl)ethyl]azanium chloride dihydrate Compound 11a (Thiazolo-pyrimidine)
Molecular Weight ~450–500 g/mol (estimated) 503.02 g/mol 386 g/mol
Melting Point Likely >200°C (salt stability) Not reported 243–246°C
Solubility High in polar solvents (dichloride salt) Moderate (hydrated salt) Low (neutral heterocycle)
Functional Groups Pyridinium, azanium, cyclohexyl Azanium, dimethoxyphenyl, carbamoyl Thiazolo-pyrimidine, benzylidene, CN

Critical Analysis of Evidence Limitations

  • Gaps : Direct data on the target compound (synthesis, bioactivity) are absent, requiring extrapolation from structural analogues.
  • Conflicting Data : focuses on neutral heterocycles, while –10 highlight hydrated azanium salts. These differences complicate direct comparisons.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.